2-chloro-N-(2,4-difluorophenyl)nicotinamide

• IUPAC Name: 2-chloro-N-(2,4-difluorophenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C12H7ClF2N2O/c13-11-8(2-1-5-16-11)12(18)17-10-4-3-7(14)6-9(10)15/h1-6H,(H,17,18)
• InChI Key: VXHSATAEEHCPFE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)Cl)C(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C12H7ClF2N2O
• DSSTOX Substance ID: DTXSID801004710
• Molecular Weight: 268.64 g/mol
• CAS RN: 83164-90-3, 84434-84-4

Description

The compound 2-chloro-N-(2,4-difluorophenyl)nicotinamide is a derivative of nicotinic acid, which is a natural product widely found in plants and animals. Nicotinic acid, also known as niacin, is an essential nutrient and a precursor to the coenzyme NAD+. The compound is related to a series of N-(arylmethoxy)-2-chloronicotinamides that have been synthesized for potential use as herbicides. These compounds have shown significant herbicidal activity against certain plant species, such as Agrostis stolonifera and Lemna paucicostata, indicating their potential in agricultural applications .

Synthesis Analysis

The synthesis of related N-(arylmethoxy)-2-chloronicotinamides involves the design and synthesis of novel compounds based on the structure of nicotinic acid. One such compound, 5f, which is closely related to this compound, has been synthesized and shown to possess excellent herbicidal activity. The synthesis process likely involves the formation of an amide bond between the nicotinic acid derivative and an arylmethoxy moiety .

Molecular Structure Analysis

The molecular structure of this compound is not directly discussed in the provided papers. However, the structure of similar co-crystals formed with nicotinamide and chlorinated benzoic acids has been characterized. These structures reveal hydrogen bonding interactions, such as carboxylic acid-pyridine hydrogen bonds, and in some cases, the formation of centrosymmetric dimers and ribbon architectures stabilized by hydrogen bonds and weak π–π interactions .

Chemical Reactions Analysis

The chemical reactions involving this compound are not explicitly detailed in the provided papers. However, the synthesis of related compounds and their interactions in co-crystals suggest that the compound may participate in hydrogen bonding and other non-covalent interactions, which could be relevant in its mode of action as a herbicide or in the formation of stable co-crystals with other pharmaceutical agents .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are not directly reported. However, the related co-crystal studies indicate that such compounds can exhibit increased thermal stability compared to their pure components. This suggests that the compound may also have favorable physical properties, such as a higher melting point, which could be advantageous for its stability and application as a herbicide . The structure-activity relationships (SAR) of these compounds are important for understanding their herbicidal activity and could guide the development of new herbicides targeting monocotyledonous weeds .

Scientific Research Applications

Synthesis and Chemical Applications

• 2-Chloro-N-(2,4-difluorophenyl)nicotinamide has been synthesized using a one-pot method, showing potential as a ligand material in blue phosphorescent OLED dopants (Zhou Yuyan, 2014).
• It is a key intermediate in the synthesis of certain compounds, such as the herbicide trifloxysulfuron (Zuo Hang-dong, 2010).

Structural and Supramolecular Studies

• The compound forms different supramolecular structures, which have been analyzed through hydrogen bonding patterns, showcasing its versatility in forming diverse molecular assemblies (M. D. de Souza et al., 2005).
• It has been used in the study of supramolecular hydrogen-bonding networks constructed from copper(II) chlorobenzoates, indicating its utility in exploring complex chemical interactions (J. Halaška et al., 2013).

Agricultural and Environmental Applications

• The compound has been used in the sustainable design of new ionic forms of Vitamin B3, with applications as environmentally friendly agrochemicals (W. Stachowiak et al., 2022).
• It has been a part of the synthesis and structure-activity relationship study of novel herbicidal agents derived from nicotinic acid, demonstrating its role in developing new herbicides (Chen Yu et al., 2021).

Pharmaceutical and Medicinal Research

• The compound has been involved in the synthesis of pharmaceuticals like Nevirapine, an anti-infective agent, indicating its importance in drug synthesis (Hu Yong-an, 2012).
• It is a component in the formation of pharmaceutical co-crystals, such as with 2-chloro-4-nitrobenzoic acid, demonstrating its role in creating novel therapeutic formulations (A. Lemmerer et al., 2010).

Mechanism of Action

Target of Action

Nicotinamide compounds, to which this compound belongs, are known to exhibit significant biological activity .

Biochemical Pathways

It’s worth noting that nicotinamide compounds have been reported to exhibit herbicidal and fungicidal activities , suggesting they may interact with pathways related to these biological processes.

Result of Action

Given the reported biological activities of similar nicotinamide compounds , it can be inferred that this compound may have significant effects at the molecular and cellular levels.